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Compound of Interest

4-(4-Nitrophenyl)-1,3-thiazol-2-
Compound Name:
amine

Cat. No.: B189678

This technical guide provides a comprehensive overview of 2-Thiazolamine, 4-(4-nitrophenyl)-,
a heterocyclic compound with significant interest in medicinal chemistry. The information is
tailored for researchers, scientists, and professionals involved in drug discovery and
development.

Core Compound Properties

2-Thiazolamine, 4-(4-nitrophenyl)-, also known as 2-Amino-4-(4-nitrophenyl)thiazole, is a
substituted thiazole derivative. Its chemical structure features a thiazole ring system, which is a
common scaffold in many biologically active compounds. The presence of the 4-nitrophenyl
group significantly influences its chemical and biological properties.

Quantitative Data Summary

The following table summarizes the key quantitative physicochemical properties of 2-
Thiazolamine, 4-(4-nitrophenyl)-.
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Property Value Source(s)
Molecular Formula CoH7N302S [1112][3][4]
Molecular Weight 221.24 g/mol [1][4]
221.236 g/mol [2103](5]

CAS Number 2104-09-8 [L][2][3]14]16]
Melting Point 283-287 °C

Physical Form Solid

Purity 96% (typical) [4]

Experimental Protocols

The synthesis of 2-Thiazolamine, 4-(4-nitrophenyl)- can be achieved through several
established methods. The most common approach is a Hantzsch-type thiazole synthesis.

Synthesis of 2-Thiazolamine, 4-(4-nitrophenyl)-

This protocol describes a common laboratory-scale synthesis.
Materials:

Thiourea

e 4-Nitrophenacyl bromide

e Absolute Methanol

¢ Chloroacetyl chloride

e Dry benzene

e Anhydrous potassium carbonate

« Dry acetone
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 Various heterocyclic 2-thiol compounds (for derivatization)
Procedure:
o Synthesis of the Thiazole Nucleus:

o In a round-bottom flask, dissolve thiourea and 4-nitrophenacyl bromide in absolute
methanol.[7][8]

o The mixture is refluxed for a specified period. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

o Upon completion, the reaction mixture is cooled, and the resulting precipitate is filtered,
washed with cold methanol, and dried to yield 2-amino-4-(4-nitrophenyl)thiazole.[7][8]

o Acetylation of the Amino Group:
o The synthesized 2-amino-4-(4-nitrophenyl)thiazole is dissolved in dry benzene.

o Chloroacetyl chloride is added dropwise to the solution while stirring. The reaction is
typically carried out in an inert atmosphere.[7][8]

o The mixture is then refluxed to drive the reaction to completion.

o After cooling, the solvent is removed under reduced pressure to obtain the acetylated
product.[7][8]

» Derivatization with Heterocyclic Thiols:

o The acetylated intermediate is reacted with various heterocyclic 2-thiol compounds (e.g.,
2-mercaptobenzimidazole) in a basic medium.

o Anhydrous potassium carbonate is used as the base, and the reaction is carried out in dry
acetone.[7][8]

o The reaction mixture is stirred at room temperature or heated as required.

o The final derivatives are isolated by filtration and purified by recrystallization.
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Characterization: The synthesized compounds are typically characterized using the following
spectroscopic techniques:

e FTIR Spectroscopy: To identify the functional groups present.
e 1H NMR Spectroscopy: To determine the structure and proton environments.
o Elemental Microanalysis (CHNS): To confirm the elemental composition.

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis and derivatization of 2-
Thiazolamine, 4-(4-nitrophenyl)-.
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Caption: General synthesis and derivatization workflow.

Potential Biological Activities

2-Aminothiazole derivatives are known for a wide range of biological activities. This diagram
illustrates the potential therapeutic applications of compounds derived from this core structure.
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Caption: Potential biological activities of 2-aminothiazole derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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